[(3-Methylphenyl)methyl](pentan-3-YL)amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: N-[(3-methylphenyl)methyl]pentan-3-amine
• InChI: InChI=1S/C13H21N/c1-4-13(5-2)14-10-12-8-6-7-11(3)9-12/h6-9,13-14H,4-5,10H2,1-3H3
• InChI Key: GKARMHGGIDVOBC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NCC1=CC=CC(=C1)C

Description

Key Observations:

• Positional Isomerism : The meta- and para-methylphenyl isomers ( vs. ) exhibit identical molecular formulas but differ in symmetry. The para-substituted analogue may display higher crystallinity due to reduced steric hindrance.
• Functional Group Effects : Introducing a methoxy group (as in ) increases polarity, potentially enhancing solubility in polar solvents compared to the non-oxygenated parent compound.
• Steric Impact : The branched pentan-3-yl group in (3-methylphenyl)methylamine introduces greater steric hindrance than the linear pentyl chain in N-benzylpentan-3-amine, affecting reaction kinetics in nucleophilic substitutions.
• Electronic Effects : The electron-donating methyl group on the phenyl ring stabilizes the amine’s lone pair through resonance, slightly reducing basicity compared to unsubstituted benzyl analogues.

Preparation Methods

Alkylation of Secondary Amines

The most direct method involves alkylating pentan-3-amine (a secondary amine) with (3-methylbenzyl) bromide. This approach leverages nucleophilic substitution (SN2) under basic conditions:

Procedure :

• Reagents : Pentan-3-amine (1.0 equiv), (3-methylbenzyl) bromide (1.1 equiv), K₂CO₃ (2.0 equiv), THF (solvent).
• Conditions : Reflux (66–68°C) for 12–24 h under inert atmosphere.
• Workup : Filtration, solvent evaporation, and purification via silica gel chromatography (hexane/ethyl acetate).
• Yield : 65–75%.

Mechanistic Insight :
The base deprotonates the ammonium salt intermediate, driving the reaction toward the tertiary amine. Over-alkylation to quaternary salts is minimized by stoichiometric control.

Advantages :

• Straightforward, single-step synthesis.
• Commercially available starting materials.

Limitations :

• Requires careful stoichiometry to avoid dialkylation.
• (3-Methylbenzyl) bromide may require prior synthesis from 3-methylbenzyl alcohol and HBr.

Reductive Amination

This two-step method first forms a secondary amine via reductive amination, followed by alkylation:

Step 1: Synthesis of Secondary Amine

• Reagents : 3-Methylbenzylamine (1.0 equiv), 3-pentanone (1.2 equiv), NaBH₃CN (1.5 equiv), MeOH (solvent), glacial acetic acid (catalyst).
• Conditions : Stir at room temperature for 12 h.
• Product : (3-Methylphenyl)methylamine (secondary amine, 70–80% yield).

Step 2: Alkylation to Tertiary Amine

• Follow the alkylation procedure outlined in Section 1 .

Advantages :

• High functional group tolerance.
• Reductive amination avoids harsh alkylation conditions.

Limitations :

• Multi-step process reduces overall yield.
• Requires isolation of the intermediate secondary amine.

Metal-Catalyzed Coupling

Transition-metal catalysts enable direct coupling of amines and alcohols via borrowing hydrogen methodology:

Procedure :

• Reagents : Pentan-3-amine (1.0 equiv), 3-methylbenzyl alcohol (1.2 equiv), Ir catalyst (0.2 mol%), Cs₂CO₃ (20 mol%), toluene (solvent).
• Conditions : 100°C for 16 h under H₂ (50 bar).
• Yield : 60–70%.

Mechanistic Insight :
The catalyst dehydrogenates the alcohol to an aldehyde, which condenses with the amine to form an imine. Subsequent hydrogenation yields the tertiary amine.

Advantages :

• Atom-economical, with H₂O as the only byproduct.
• Scalable for industrial applications.

Limitations :

• High-pressure H₂ requires specialized equipment.
• Catalyst cost and sensitivity to oxygen.

Mitsunobu Reaction

The Mitsunobu reaction couples 3-methylbenzyl alcohol with pentan-3-amine using a phosphine and azodicarboxylate:

Procedure :

• Reagents : 3-Methylbenzyl alcohol (1.0 equiv), pentan-3-amine (1.2 equiv), PPh₃ (1.5 equiv), diethyl azodicarboxylate (DEAD, 1.5 equiv), THF (solvent).
• Conditions : 0°C to room temperature, 4–6 h.
• Yield : 50–60%.

Advantages :

• Mild conditions and stereochemical retention.

Limitations :

• Low yield due to competing side reactions.
• Toxicity of DEAD and triphenylphosphine oxide byproduct.

Comparative Analysis of Methods

Method	Yield (%)	Conditions	Scalability	Cost Efficiency
Alkylation	65–75	Reflux, THF	High	Moderate
Reductive Amination	50–60*	Room temperature	Moderate	Low
Metal-Catalyzed	60–70	100°C, H₂	High	High
Mitsunobu	50–60	0°C to rt	Low	Low

*Combined yield for two steps.

Key Considerations for Industrial Applications

• Alkylation is preferred for simplicity and scalability, despite moderate yields.
• Metal-catalyzed coupling offers sustainability but requires high-pressure infrastructure.
• Reductive amination suits laboratories with access to NaBH₃CN but is less cost-effective.

Chemical Reactions Analysis

Types of Reactions

(3-Methylphenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can convert the compound into more saturated amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of more saturated amines.

Substitution: Formation of various substituted amines and derivatives.

Scientific Research Applications

(3-Methylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biological targets.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Methylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structural analogues, highlighting variations in substituents and molecular properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
(3-Methylphenyl)methylamine	1019580-70-1	C₁₃H₂₁N	179.3	3-methylphenyl, pentan-3-yl
(3-Methoxyphenyl)methylamine	-	C₁₃H₂₁NO	207.3	3-methoxyphenyl, pentan-3-yl
N-(2-Bromo-4,5-dimethoxybenzyl)-3-pentanamine	760749 (ChemSpider)	C₁₄H₂₂BrNO₂	316.24	2-bromo-4,5-dimethoxyphenyl, pentan-3-yl
N-Methyl(3-methylphenyl)amine	696-44-6	C₈H₁₁N	121.18	3-methylphenyl, methyl
(3-Methoxyphenyl)methylamine	1040308-99-3	C₁₃H₂₁NO	207.31	3-methoxyphenyl, 3-methylbutan-2-yl
(3-(3-Methoxyphenyl)-2-methyl-pentyl)dimethylamine	-	C₁₅H₂₅NO	235.37	3-methoxyphenyl, dimethylpentyl

Analysis of Substituent Effects

Aromatic Ring Modifications

• Methyl vs. Methoxy Groups : The target compound’s 3-methylphenyl group provides electron-donating effects, enhancing the aromatic ring’s stability. In contrast, the methoxy group in (3-Methoxyphenyl)methylamine introduces polarity and hydrogen-bonding capacity, increasing solubility in polar solvents .
• Bromo and Dimethoxy Substitutions: N-(2-Bromo-4,5-dimethoxybenzyl)-3-pentanamine () features electron-withdrawing bromo and electron-donating methoxy groups. The bromine atom also significantly increases molecular weight and steric hindrance .

Amine Chain Variations

• Pentan-3-yl vs. Shorter Chains : The pentan-3-yl group in the target compound offers greater lipophilicity compared to the 3-methylbutan-2-yl group in (3-Methoxyphenyl)methylamine (). This difference may influence membrane permeability in biological systems .
• Dimethylamine vs. Such modifications are critical in drug design, where amine pKa affects bioavailability .

Biological Activity

(3-Methylphenyl)methylamine, a secondary amine with the molecular formula C14H23N and a molecular weight of 205.34 g/mol, has garnered attention for its potential biological activities. This compound features a 3-methylphenyl group attached to a methylene bridge, which connects to a pentan-3-yl group via a nitrogen atom. Understanding its biological activity is crucial for evaluating its potential applications in medicinal chemistry and pharmacology.

The compound can undergo various chemical reactions, including oxidation, reduction, substitution, N-alkylation, and acylation. These reactions contribute to its versatility in synthetic chemistry:

• Oxidation : Can form imines or nitriles.
• Reduction : Can yield tertiary amines or alcohols.
• Substitution : The aromatic ring can participate in electrophilic aromatic substitution reactions.

The synthesis of (3-Methylphenyl)methylamine can be achieved through multiple methods, including nucleophilic substitution reactions and reductive amination processes.

The biological activity of (3-Methylphenyl)methylamine is primarily attributed to its interactions with neurotransmitter receptors and enzymes. These interactions can modulate enzyme activity or receptor function, influencing various physiological processes. The compound's lipophilicity, due to its aromatic structure and alkyl groups, enhances its ability to cross cell membranes, potentially increasing its bioavailability.

Case Study 1: Interaction with Receptors

A study investigated the binding affinity of various amines to serotonin receptors. (3-Methylphenyl)methylamine was hypothesized to exhibit moderate affinity due to the presence of the 3-methylphenyl group, which may enhance receptor interaction through hydrophobic effects.

Case Study 2: Antimicrobial Properties

Research on structurally similar compounds revealed that certain derivatives exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This suggests that (3-Methylphenyl)methylamine could also possess similar properties, warranting further investigation.

Data Table: Comparison of Biological Activities

Compound Name	Biological Activity	Mechanism of Action
(3-Methylphenyl)methylamine	Potential neurotransmitter modulation	Interaction with serotonin/dopamine receptors
Analog 1 (e.g., 4-fluoro derivative)	Antimicrobial	Disruption of bacterial cell membranes
Analog 2 (e.g., pyrazole derivative)	Antifungal	Inhibition of fungal cell wall synthesis

Q & A

Q. What are the standard synthetic routes for (3-Methylphenyl)methylamine?

The compound is typically synthesized via nucleophilic substitution. For example, reacting 3-methylbenzyl chloride with pentan-3-amine in the presence of a base like potassium carbonate. Solvents such as dichloromethane or THF are used under reflux, followed by purification via column chromatography . Yields can be optimized by controlling stoichiometry and reaction time.

Q. How is the structure of (3-Methylphenyl)methylamine validated?

Structural confirmation involves nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) to analyze proton environments and carbon frameworks. Mass spectrometry (MS) confirms the molecular ion peak. Infrared (IR) spectroscopy identifies functional groups like N-H stretches (~3300 cm⁻¹) and aromatic C-H bends .

Q. What are the key physicochemical properties of this compound?

Key properties include solubility (lipophilic due to aromatic and alkyl groups), logP (calculated via software like ChemDraw), and pKa (amine group ~9-11). Melting/boiling points are determined experimentally via differential scanning calorimetry (DSC) or distillation .

Q. How can researchers assess the purity of (3-Methylphenyl)methylamine?

Purity is evaluated using high-performance liquid chromatography (HPLC) with UV detection. Gas chromatography (GC) paired with flame ionization detection (FID) is also effective for volatile derivatives. Thresholds ≥95% purity are standard for research-grade material .

Advanced Research Questions

Q. How can stereochemical ambiguities in (3-Methylphenyl)methylamine derivatives be resolved?

X-ray crystallography using programs like SHELXL refines crystal structures to determine absolute configuration. For non-crystalline samples, chiral HPLC with polysaccharide-based columns (e.g., Chiralpak®) separates enantiomers. Circular dichroism (CD) spectroscopy may supplement analysis .

Q. What strategies mitigate contradictory spectral data in structural elucidation?

Conflicting NMR signals (e.g., overlapping aromatic protons) are resolved using 2D techniques like COSY, HSQC, and NOESY. High-resolution MS (HRMS) clarifies molecular formulas. Computational tools (e.g., DFT calculations) predict spectra for comparison .

Q. How can synthetic yields of (3-Methylphenyl)methylamine be optimized?

Yield optimization involves screening bases (e.g., NaOH vs. K₂CO₃), solvents (polar aprotic vs. ethers), and catalysts (phase-transfer catalysts). Design of Experiments (DoE) methodologies identify critical parameters. Continuous flow reactors enhance reproducibility and scalability .

Q. What in vitro models are suitable for assessing its biological activity?

Receptor-binding assays (e.g., radioligand displacement for amine receptors) quantify affinity. Cell-based assays (e.g., cAMP modulation in HEK293 cells) evaluate functional activity. Computational docking (AutoDock Vina) predicts binding modes to targets like GPCRs .

Q. How is metabolic stability evaluated for this compound?

Liver microsome assays (human or rodent) measure degradation rates. LC-MS/MS identifies metabolites. Databases like PISTACHIO predict metabolic pathways (e.g., N-dealkylation or aromatic hydroxylation). Cytochrome P450 inhibition assays assess drug-drug interaction risks .

Q. What safety protocols are critical for handling (3-Methylphenyl)methylamine?

Refer to Safety Data Sheets (SDS) for hazard guidelines. Use PPE (gloves, goggles), work in fume hoods, and avoid inhalation. Store under inert atmosphere (N₂/Ar) at 2-8°C. Spill management involves neutralization with dilute acetic acid and adsorption (vermiculite) .